Cas no 1060805-05-1 (6-chloro-4-methoxypyridine-2-carbaldehyde)

• Product Name: 6-chloro-4-methoxypyridine-2-carbaldehyde
• CAS No: 1060805-05-1
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD13189161
• CID: 1171253
• PubChem ID: 72212168
• Update Time: 2025-05-20

6-chloro-4-methoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-methoxypyridine-2-carbaldehyde
• AB67860
• E78762
• 6-CHLORO-4-METHOXYPICOLINALDEHYDE
• MFCD13189161
• SY322731
• 6-CHLORO-4-METHOXY-PYRIDINE-2-CARBALDEHYDE
• 2-Pyridinecarboxaldehyde, 6-chloro-4-methoxy-
• DTXSID801262687
• 1060805-05-1
• 6-Chloro-4-methoxy-2-pyridinecarboxaldehyde
• BS-53175

• MDL： MFCD13189161
• Inchi： 1S/C7H6ClNO2/c1-11-6-2-5(4-10)9-7(8)3-6/h2-4H,1H3
• InChI Key： NQWZCVZWLBYOEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C=O)=N1)OC

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-chloro-4-methoxypyridine-2-carbaldehyde

6-Chloro-4-Methoxypyridine-2-Carbaldehyde: A Comprehensive Overview

6-Chloro-4-methoxypyridine-2-carbaldehyde, identified by the CAS number 1060805-05-1, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse applications in drug discovery and chemical synthesis. The molecule features a pyridine ring substituted with a chlorine atom at position 6, a methoxy group at position 4, and an aldehyde group at position 2. These substituents confer the compound with distinct chemical properties and reactivity, making it a valuable substrate for various chemical transformations.

The synthesis of 6-chloro-4-methoxypyridine-2-carbaldehyde typically involves multi-step processes that combine substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions that yield high-purity samples of this compound. The ability to control the regioselectivity and stereoselectivity of these reactions has been a focal point in recent studies, as it directly impacts the scalability and cost-effectiveness of production.

In terms of applications, 6-chloro-4-methoxypyridine-2-carbaldehyde has demonstrated potential in several areas. One notable application is its use as an intermediate in the synthesis of bioactive molecules. The aldehyde group serves as a versatile functional handle that can be converted into other functional groups, such as ketones or esters, through simple oxidation or condensation reactions. This versatility makes it an attractive starting material for drug discovery programs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent studies have also highlighted the role of this compound in the development of advanced materials. For example, researchers have investigated its ability to act as a precursor for the synthesis of conductive polymers and metal-organic frameworks (MOFs). The pyridine ring's inherent aromaticity and electron-withdrawing substituents contribute to the stability and electronic properties of these materials, making them suitable for applications in electronics and energy storage.

The pharmacological properties of 6-chloro-4-methoxypyridine-2-carbaldehyde have been extensively studied in preclinical models. In vitro assays have revealed its potential as an anti-inflammatory agent by modulating key inflammatory pathways such as NF-kB and COX-2. Additionally, preliminary studies suggest that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells through mitochondrial-dependent pathways. These findings underscore its potential as a lead compound for drug development.

In conclusion, 6-chloro-4-methoxypyridine-2-carbaldehyde is a multifaceted organic compound with promising applications across diverse fields. Its unique structure, coupled with advancements in synthetic methodologies and functionalization strategies, positions it as a valuable tool for both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.